2,2-Difluoro-1,3-dimethylbenzimidazole
Overview
Description
2,2-Difluoro-1,3-dimethylimidazolidine (DFI) is a clear liquid with a boiling point of 47 °C at 37 mmHg and a melting point of -8.7 °C . It’s a new deoxo-fluorinating agent that is useful for the conversion of alcohols to monofluorides, and aldehydes/ketones to gem-difluorides under mild conditions .
Synthesis Analysis
The synthesis of benzimidazole derivatives typically involves the condensation of the benzene rings possessed nitrogen-containing functional groups at ortho position with various reagents . DFI is more reactive than Yarovenko and Ishikawa agents due to the stabilizing effects endowed by the two nitrogen atoms adjacent to difluoromethylene .Molecular Structure Analysis
The molecular formula of DFI is C5H10F2N2, and it has a molecular weight of 136.14 g/mol .Chemical Reactions Analysis
DFI is a new deoxo-fluorinating agent that is useful for the conversion of alcohols to monofluorides, and aldehydes/ketones to gem-difluorides under mild conditions .Physical And Chemical Properties Analysis
DFI has a refractive index of n20/D 1.402 and a density of 1.096 g/mL at 25 °C . It’s stored at a temperature of 2-8°C .Mechanism of Action
Target of Action
Benzimidazole derivatives are known to bind to a variety of therapeutic targets due to their structural features and electron-rich environment .
Mode of Action
It’s structurally similar compound, 2,2-difluoro-1,3-dimethylimidazolidine (dfi), is known to act as a deoxo-fluorinating agent, useful for the conversion of alcohols to monofluorides, and aldehydes/ketones to gem-difluorides under mild conditions .
Biochemical Pathways
A related compound, 2,2-difluoro-1,3-benzodioxole (dfbd), is known to undergo oxidation by toluene dioxygenase to form 4,5-dihydro-dihydroxy-dfbd (4,5-dd-dfbd) and subsequent reactions producing fluoride ion .
Pharmacokinetics
Fluorine substituents have been found to affect nearly all physical and adme properties of a lead compound .
Result of Action
The related compound dfi is known to convert alcohols to monofluorides, and aldehydes/ketones to gem-difluorides .
Action Environment
It’s structurally similar compound, dfi, is known to be stable under mild conditions .
Safety and Hazards
properties
IUPAC Name |
2,2-difluoro-1,3-dimethylbenzimidazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10F2N2/c1-12-7-5-3-4-6-8(7)13(2)9(12,10)11/h3-6H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FRUCITGQYAGWHT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2N(C1(F)F)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10F2N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,2-Difluoro-1,3-dimethylbenzimidazole | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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